Cas no 16744-81-3 (4-methoxypyridine-2-carbaldehyde)

• Product Name: 4-methoxypyridine-2-carbaldehyde
• CAS No: 16744-81-3
• MF: C₇H₇NO₂
• MW: 137.135981798172
• MDL: MFCD08234865
• CID: 121859
• PubChem ID: 12325390
• Update Time: 2025-06-08

4-methoxypyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxypicolinaldehyde
• 2-Pyridinecarboxaldehyde,4-methoxy-
• 4-methoxypyridine-2-carbaldehyde
• 4-Methoxypyridine-2-carboxaldehyde
• 2-Formyl-4-methoxypyridine
• 2-Pyridinecarboxaldehyde,4-methoxy
• 4-METHOXY-2-FORMYLPYRIDINE
• 4-methoxy-2-pyridincarbaldehyde
• 4-Methoxy-2-Pyridinecarbaldehyde
• 4-Methoxy-pyridin-2-carbaldehyd
• 4-METHOXYPYRIDINE-2-ALDEHYDE
• 4-methoxy-pyridine-2-carbaldehyde
• 4-Methoxy-2-Pyridinecarboxaldehyde
• 2-Formyl-4-methoxypyridine, 4-Methoxypicolinaldehyde
• 2-Pyridinecarboxaldehyde, 4-methoxy-
• 4-methoxypyridin-2-carbaldehyde
• UEVABMBUZNGYQI-UHFFFAOYSA-N
• CL0253
• 8539AA
• CM10390
• AB43663
• MFCD08234865
• AMY8044
• SCHEMBL1208300
• CS-W004971
• Z1198176555
• DTXSID90489466
• FT-0699752
• SY067656
• AKOS006287191
• EN300-316823
• DS-15379
• AC-33269
• 16744-81-3
• 4-Methoxy-2-pyridinecarboxaldehyde;4-Methoxypicolinaldehyde;
• DB-050695

• MDL： MFCD08234865
• Inchi： 1S/C7H7NO2/c1-10-7-2-3-8-6(4-7)5-9/h2-5H,1H3
• InChI Key： UEVABMBUZNGYQI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=O)C=1

Computed Properties

• Exact Mass: 137.04800
• Monoisotopic Mass: 137.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 0.6

Experimental Properties

• Color/Form: No data available
• Density: 1.159±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 28-30 ºC
• Boiling Point: 125-130 ºC (25 Torr)
• Flash Point: 98.1±21.8 ºC,
• Refractive Index: 1.551
• Solubility: Slightly soluble (11 g/l) (25 º C),
• PSA: 39.19000
• LogP: 0.90270

4-methoxypyridine-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4-methoxypyridine-2-carbaldehyde

Recent Advances in the Application of 4-Methoxypyridine-2-carbaldehyde (CAS: 16744-81-3) in Chemical Biology and Pharmaceutical Research

4-Methoxypyridine-2-carbaldehyde (CAS: 16744-81-3) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. Recent studies have highlighted its potential in drug discovery, particularly in the synthesis of novel heterocyclic compounds and as a key intermediate in the development of bioactive molecules. This research brief consolidates the latest findings on the applications and mechanistic insights of this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-methoxypyridine-2-carbaldehyde in the synthesis of pyridine-based inhibitors targeting protein kinases. The aldehyde functionality served as a critical handle for Schiff base formation, enabling the development of potent and selective inhibitors with improved pharmacokinetic properties. The study reported a series of derivatives with IC50 values in the low nanomolar range against several cancer-associated kinases, underscoring the compound's significance in oncology drug discovery.

In parallel research, scientists have explored the photophysical properties of 4-methoxypyridine-2-carbaldehyde derivatives for applications in bioimaging. A recent publication in Chemical Communications described the development of fluorescent probes based on this scaffold, which exhibited excellent cell permeability and specificity for cellular organelles. These probes demonstrated superior photostability compared to conventional fluorophores, making them valuable tools for long-term live-cell imaging studies.

The compound's role in metal-catalyzed reactions has also been investigated extensively. A 2024 study in Advanced Synthesis & Catalysis reported its use as a ligand precursor in palladium-catalyzed cross-coupling reactions. The electron-donating methoxy group was found to significantly enhance the catalytic activity, enabling efficient C-C bond formation under mild conditions. This advancement has important implications for the synthesis of complex pharmaceutical intermediates.

From a mechanistic perspective, computational studies have provided insights into the electronic structure and reactivity of 4-methoxypyridine-2-carbaldehyde. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics revealed how the methoxy substituent influences the frontier molecular orbitals, explaining the compound's preferential reactivity at specific positions. These findings are guiding the rational design of new derivatives with tailored properties.

In the pharmaceutical formulation space, recent patents have highlighted the use of 4-methoxypyridine-2-carbaldehyde derivatives as excipients to improve drug solubility and stability. A 2023 patent application described its incorporation into amorphous solid dispersions, where it acted as both a crystallization inhibitor and bioavailability enhancer for poorly soluble active pharmaceutical ingredients.

The safety profile of 4-methoxypyridine-2-carbaldehyde has been the subject of recent toxicological studies. Research published in Regulatory Toxicology and Pharmacology presented comprehensive in vitro and in vivo data supporting its safe use in pharmaceutical applications at relevant concentrations. These studies included detailed assessments of genotoxicity, cytotoxicity, and metabolic stability, providing valuable information for regulatory submissions.

Looking forward, the unique properties of 4-methoxypyridine-2-carbaldehyde continue to inspire innovative applications across chemical biology and drug discovery. Ongoing research is exploring its potential in targeted protein degradation, antibody-drug conjugates, and as a scaffold for covalent inhibitors. The compound's versatility and the growing body of research supporting its various applications position it as an important tool in modern medicinal chemistry.